Cas no 1889080-74-3 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorobutanoic acid
• CAS No: 1889080-74-3
• MF: C₈H₁₂F₂O₄S
• MW: 242.240288734436
• CID: 6585227
• PubChem ID: 115044626
• Update Time: 2025-06-26

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorobutanoic acid
• EN300-2005061
• 1889080-74-3

• Inchi： 1S/C8H12F2O4S/c9-8(10)6(3-7(11)12)5-1-2-15(13,14)4-5/h5-6,8H,1-4H2,(H,11,12)
• InChI Key： YCCIJKHTAAJWJG-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(F)F)CC(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 242.04243636g/mol
• Monoisotopic Mass: 242.04243636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-4,4-difluorobutanoic acid

3-(1,1-Dioxo-1λ6-Thiolan-3-yl)-4,4-Difluorobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1889080-74-3, known as 3-(1,1-dioxo-1λ6-thiolan-3-yl)-4,4-difluorobutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring with a difluorobutanoic acid moiety. The thiolane ring (also known as a tetrahydrothiophene ring) is a five-membered sulfur-containing ring, and the dioxo substitution adds further complexity to its structure.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug design and materials science. The difluorobutanoic acid group is known for its ability to participate in hydrogen bonding, which is crucial for bioavailability and stability in biological systems. This makes the compound an interesting candidate for the development of new pharmaceutical agents.

The synthesis of 3-(1,1-dioxo-1λ6-thiolan-3-yl)-4,4-difluorobutanoic acid involves a multi-step process that typically begins with the preparation of the thiolane ring. Researchers have employed various methods to construct this ring, including the use of sulfur-containing precursors and oxidative coupling reactions. The introduction of the difluorobutanoic acid group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions required.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. The combination of a thiolane ring and a difluorobutanoic acid group provides a versatile platform for further functionalization. For instance, recent research has explored the use of this compound in the synthesis of bioactive molecules with enhanced pharmacokinetic properties.

In terms of applications, 3-(1,1-dioxo-1λ6-thiolan-3-yl)-4,4-difluorobutanoic acid has shown potential in several areas:

• Pharmacology: The compound's ability to form hydrogen bonds makes it an attractive candidate for drug design, particularly in the development of agents targeting specific protein-protein interactions.
• Materials Science: The thiolane ring provides mechanical stability, while the difluorobutanoic acid group introduces chemical reactivity. This combination could be exploited in the development of novel polymers or materials with tailored properties.
• Catalysis: Recent studies have suggested that this compound could serve as a ligand in transition metal-catalyzed reactions due to its ability to coordinate with metal centers.

The latest research on 3-(1,1-dioxo-1λ6-thiolan-3-yl)-4,4-difluorobutanoic acid has focused on understanding its electronic properties and reactivity under various conditions. Computational studies have provided insights into its molecular geometry and electronic structure, which are critical for predicting its behavior in different chemical environments.

In conclusion, 3-(1,1-dioxo-1λ6-thiolan-3-yl)-4,4-difluorobutanoic acid is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science.